Cas no 1805321-89-4 (Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-acetate)
Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-acetate
-
- Inchi: 1S/C9H9F2NO3/c1-15-8(14)3-6-7(13)2-5(4-12-6)9(10)11/h2,4,9,13H,3H2,1H3
- InChI Key: FAPJZHKPFVAGFZ-UHFFFAOYSA-N
- SMILES: FC(C1=CN=C(C(=C1)O)CC(=O)OC)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 225
- XLogP3: 0.9
- Topological Polar Surface Area: 59.4
Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024003937-250mg |
Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-acetate |
1805321-89-4 | 97% | 250mg |
$673.20 | 2022-04-01 | |
| Alichem | A024003937-500mg |
Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-acetate |
1805321-89-4 | 97% | 500mg |
$980.00 | 2022-04-01 | |
| Alichem | A024003937-1g |
Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-acetate |
1805321-89-4 | 97% | 1g |
$1,713.60 | 2022-04-01 |
Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-acetate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-acetate
Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-acetate (CAS No. 1805321-89-4): A Key Intermediate in Modern Pharmaceutical Synthesis
Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-acetate, identified by its CAS number 1805321-89-4, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, featuring a pyridine core with functional groups that include a hydroxy moiety and an acetate ester, has garnered attention due to its versatile applications in drug development. The presence of a difluoromethyl group enhances its pharmacological potential, making it a valuable building block for synthesizing novel therapeutic agents.
The chemical structure of Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-acetate is characterized by a pyridine ring substituted at the 5-position with a difluoromethyl group and at the 3-position with a hydroxy group. The 2-position of the pyridine ring is acetylated, forming an acetate ester. This arrangement of functional groups imparts unique reactivity and binding properties, which are exploited in various pharmaceutical applications.
In recent years, the demand for fluorinated compounds in drug discovery has surged due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The difluoromethyl group, in particular, is known to increase the lipophilicity and binding interactions of molecules with biological targets. Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-acetate leverages these properties, making it a crucial intermediate in the synthesis of small-molecule drugs targeting various diseases.
One of the most compelling applications of Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-acetate is in the development of antiviral and anticancer agents. The pyridine scaffold is a common motif in many bioactive molecules, and modifications at specific positions can significantly alter biological activity. For instance, studies have shown that compounds incorporating a difluoromethyl group exhibit improved efficacy against certain viral enzymes due to enhanced binding to the active site. Additionally, the hydroxy and acetate functionalities provide opportunities for further derivatization, allowing chemists to fine-tune the pharmacological properties of their synthetic targets.
The synthesis of Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-acetate typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include halogenation followed by cross-coupling reactions to introduce the difluoromethyl group, followed by hydroxylation and acetylation to achieve the final structure. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed fluorination techniques, are commonly employed to ensure high yields and purity.
The role of this compound extends beyond its use as an intermediate. It serves as a scaffold for structure-activity relationship (SAR) studies, enabling researchers to understand how changes in its chemical structure influence biological activity. By systematically modifying functional groups such as the difluoromethyl, hydroxy, and acetate moieties, scientists can identify lead compounds with optimized pharmacokinetic and pharmacodynamic profiles.
In recent research published in leading pharmaceutical chemistry journals, Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-acetate has been utilized in the development of novel kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often targeted by anticancer drugs. The incorporation of the difluoromethyl group into kinase inhibitors has been shown to improve their potency and selectivity by enhancing interactions with the enzyme's active site. Furthermore, the presence of a pyridine ring provides additional binding opportunities through hydrogen bonding interactions with amino acid residues in the target protein.
The compound's utility is not limited to oncology; it has also been explored in antiviral research. Viruses rely on host enzymes for replication, and inhibitors targeting these enzymes can be effective therapeutic agents. The structural features of Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-acetate make it an attractive candidate for designing inhibitors against viral proteases and polymerases. By modifying its core structure while retaining key functional groups like the difluoromethyl, researchers can develop molecules that disrupt viral replication cycles without affecting host enzymes.
The synthesis and application of Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-acetate also highlight the importance of green chemistry principles in pharmaceutical manufacturing. Efforts are underway to develop more sustainable synthetic routes that minimize waste and reduce environmental impact. Techniques such as catalytic fluorination and solvent-free reactions are being investigated to achieve these goals while maintaining high yields and purity standards.
In conclusion, Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-acetate (CAS No. 1805321-89-4) is a versatile intermediate with significant applications in pharmaceutical synthesis. Its unique structural features make it valuable for developing antiviral and anticancer agents, among other therapeutic applications. As research continues to uncover new uses for this compound, its importance in modern drug discovery is likely to grow further.
1805321-89-4 (Methyl 5-(difluoromethyl)-3-hydroxypyridine-2-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)